Cas no 2229240-89-3 (1-amino-2-(6-chloropyridin-3-yl)propan-2-ol)

• Product Name: 1-amino-2-(6-chloropyridin-3-yl)propan-2-ol
• CAS No: 2229240-89-3
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 6157465
• PubChem ID: 165634952
• Update Time: 2025-06-09

1-amino-2-(6-chloropyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(6-chloropyridin-3-yl)propan-2-ol
• 2229240-89-3
• EN300-1981838

• Inchi： 1S/C8H11ClN2O/c1-8(12,5-10)6-2-3-7(9)11-4-6/h2-4,12H,5,10H2,1H3
• InChI Key： XSHZHTKJWUIENA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C)(CN)O

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 1-amino-2-(6-chloropyridin-3-yl)propan-2-ol

Comprehensive Overview of 1-amino-2-(6-chloropyridin-3-yl)propan-2-ol (CAS No. 2229240-89-3)

1-amino-2-(6-chloropyridin-3-yl)propan-2-ol is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 6-chloropyridin-3-yl moiety and an amino-propanol backbone, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel bioactive molecules. The CAS No. 2229240-89-3 serves as a critical identifier for precise material tracking in global databases.

In recent years, the demand for chloropyridine derivatives has surged, driven by their utility in drug discovery and crop protection formulations. This compound’s amino-alcohol functional group enables diverse chemical modifications, aligning with trends in green chemistry and sustainable synthesis. Laboratories frequently search for "1-amino-2-(6-chloropyridin-3-yl)propan-2-ol synthesis" or "CAS 2229240-89-3 suppliers," reflecting its commercial and academic relevance. Its stability under mild conditions further enhances its appeal for scalable production.

The pharmacological potential of 1-amino-2-(6-chloropyridin-3-yl)propan-2-ol is under exploration, particularly in modulating neurotransmitter pathways. Computational studies suggest its scaffold could interact with central nervous system (CNS) targets, sparking interest in neurodegenerative disease research. Concurrently, agrochemical studies investigate its derivatives as potential pesticide synergists, addressing growing concerns about resistance management in modern agriculture.

From a technical perspective, the compound’s physicochemical properties—such as solubility in polar solvents and melting point—are frequently queried in scientific forums. Analytical methods like HPLC and NMR are essential for quality control, ensuring batch-to-batch consistency. Environmental fate studies, including biodegradation pathways, are also emerging as key topics, reflecting regulatory shifts toward eco-friendly chemicals.

Innovative applications of CAS No. 2229240-89-3 extend to material science, where its heterocyclic core contributes to ligand design in catalytic systems. Patent literature reveals its use in asymmetric synthesis, highlighting its chiral center’s utility in producing enantiomerically pure compounds. Such advancements resonate with industries prioritizing cost-effective chiral building blocks.

To optimize workflows, researchers often seek "1-amino-2-(6-chloropyridin-3-yl)propan-2-ol safety data" or "storage recommendations," emphasizing operational safety. While not classified as hazardous, proper handling protocols are advised to maintain integrity. The compound’s stability under nitrogen atmosphere is a noted advantage for long-term storage.

In summary, 1-amino-2-(6-chloropyridin-3-yl)propan-2-ol represents a multifaceted tool for modern chemistry. Its intersection with drug development, agrochemical innovation, and catalysis research positions it as a compound of enduring scientific and industrial value. As synthetic methodologies evolve, this molecule’s role in addressing global health and sustainability challenges is poised to expand.